Cas no 30609-21-3 (Benzenemethanol, 3-butoxy-)

• Product Name: Benzenemethanol, 3-butoxy-
• CAS No: 30609-21-3
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD11149510
• CID: 1443848
• PubChem ID: 22158264
• Update Time: 2025-04-20

Benzenemethanol, 3-butoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-butoxy-
• A1-19927
• (3-Butoxyphenyl)methanol
• DTXSID601313569
• CS-0333209
• 3-n-Butoxybenzyl alcohol
• SB84810
• 30609-21-3
• SCHEMBL8036345
• AKOS000247826
• 3-Butoxybenzenemethanol

• MDL： MFCD11149510
• Inchi： 1S/C11H16O2/c1-2-3-7-13-11-6-4-5-10(8-11)9-12/h4-6,8,12H,2-3,7,9H2,1H3
• InChI Key： XTOBUABQVGTVRJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(CO)C=1)CCCC

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 294.7±15.0 °C at 760 mmHg
• Flash Point: 123.9±14.6 °C
• PSA: 29.46
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Benzenemethanol, 3-butoxy- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers